Cas no 896322-78-4 (Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-(2-furanylmethyl)-)

• Product Name: Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-(2-furanylmethyl)-
• CAS No: 896322-78-4
• MF: C₁₉H₁₇ClN₂O₅S₂
• MW: 452.931681394577
• CID: 6572013
• Update Time: 2025-10-21

Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-(2-furanylmethyl)-

• Inchi： 1S/C19H17ClN2O5S2/c20-13-5-7-15(8-6-13)29(25,26)17(16-4-2-10-28-16)12-22-19(24)18(23)21-11-14-3-1-9-27-14/h1-10,17H,11-12H2,(H,21,23)(H,22,24)
• InChI Key： MYGIXBZWJWJPLW-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1SC=CC=1)(=O)C(NCC1=CC=CO1)=O

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• pka: 11.42±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-(2-furanylmethyl)-

Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-(2-furanylmethyl)- (CAS No: 896322-78-4)

Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N2-(2-furanylmethyl)- (CAS No: 896322-78-4) is a highly specialized organic compound with a complex structure that combines multiple functional groups and aromatic systems. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications in drug delivery systems and advanced materials development.

The molecular structure of Ethanediamide, N1-[...] is characterized by the presence of a sulfonyl group attached to a 4-chlorophenyl ring, which is further connected to a thiophene moiety via an ethylene linker. Additionally, the compound features a furan ring substituted with a methyl group at the 2-position, which is linked to an ethanediamide backbone. This combination of functional groups provides the compound with a high degree of structural diversity and functional versatility.

Recent studies have highlighted the potential of Ethanediamide, N1-[...] as a building block for constructing advanced materials with tailored properties. For instance, researchers have explored its use in the synthesis of stimuli-responsive polymers, where the sulfonyl and furan groups can act as responsive elements under specific environmental conditions. Furthermore, the thiophene moiety has been shown to enhance the electronic properties of materials, making this compound a promising candidate for applications in organic electronics.

In terms of synthesis, Ethanediamide, N1-[...] can be prepared through a multi-step process involving nucleophilic substitution reactions and coupling chemistry. The key intermediates include 4-chlorobenzenesulfonyl chloride and 2-furanmethanol, which are combined with ethylenediamine derivatives to form the final product. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The biological activity of Ethanediamide, N1-[...] has also been investigated in recent studies. Initial assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

From an environmental perspective, Ethanediamide, N1-[...] has been evaluated for its biodegradability and eco-toxicity. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. Nonetheless, comprehensive environmental impact assessments are recommended before large-scale industrial applications.

In conclusion, Ethanediamide, N1-[...] (CAS No: 896322-78-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As new research continues to emerge, this compound is expected to play an increasingly important role in advancing innovative solutions in materials science and medicinal chemistry.